![molecular formula C9H9BO4 B1465903 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid CAS No. 1107596-00-8](/img/structure/B1465903.png)
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid
Overview
Description
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid is a chemical compound with the molecular formula C10H11BO4 . It is a boronic acid derivative, which are known for their wide range of applications in organic synthesis and medicinal chemistry.
Synthesis Analysis
The synthesis of ortho-substituted arylboronic esters, which includes compounds like 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid, involves the in situ trapping of unstable lithio intermediates . This process is a key step in the preparation of these compounds.Molecular Structure Analysis
The molecular structure of 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid can be represented by the InChI string: InChI=1S/C10H10O4/c11-9(12)7-2-1-3-8(6-7)10-13-4-5-14-10/h1-3,6,10H,4-5H2,(H,11,12) .Physical And Chemical Properties Analysis
The molecular weight of 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid is 206.00 g/mol . Other computed properties include a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 2 .Scientific Research Applications
1. Coordination Polymers and Photophysical Properties
Sivakumar et al. (2011) explored the synthesis of lanthanide-based coordination polymers using derivatives of 3,5-dihydroxy benzoic acid, a compound structurally related to 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid. These polymers exhibited interesting photophysical properties, making them potential candidates for applications in luminescent materials (Sivakumar, Reddy, Cowley, & Butorac, 2011).
2. Electronic and Spectroscopic Properties in Metal Coordination
Research by Chisholm et al. (2015) focused on the electronic and spectroscopic properties of avobenzone derivatives (including 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid derivatives) when attached to metal quadruple bonds. This study provides insight into the potential use of these compounds in the development of materials with unique optical properties (Chisholm, Gustafson, Kender, Spilker, & Young, 2015).
3. Development of Novel Fluorescence Probes
Setsukinai et al. (2003) designed novel fluorescence probes using compounds similar to 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid. These probes can detect highly reactive oxygen species, indicating potential applications in biological and chemical research (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
4. Liquid Crystal Technologies
Research by Dabrowski et al. (1995) on phenyl 4-(5-alkyl-1,3,2-dioxaborin-2-yl) benzoates, closely related to the compound , demonstrated their influence on the phase transition temperatures and properties of liquid crystals. This implies potential applications in liquid crystal display technologies (Dabrowski, Bezborodov, Lapanik, Dziaduszek, & Czupryński, 1995).
5. Luminescent Properties in Coordination Compounds
Sivakumar et al. (2010) studied the synthesis and luminescent properties of lanthanide 4-benzyloxy benzoates, where derivatives similar to 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid were used. The study suggested applications in the field of luminescence, such as in lighting and display technologies (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Mechanism of Action
Target of Action
Boronic acid derivatives have been known to interact with various enzymes and receptors in the body .
Mode of Action
Without specific studies on “3-(1,3,2-Dioxaborinan-2-yl)benzoic acid”, it’s difficult to determine its exact mode of action. Boronic acids are known to form reversible covalent complexes with proteins, which could potentially alter their function .
Biochemical Pathways
Boronic acids are often used in the synthesis of pharmaceuticals and as molecular probes in biology, which suggests they may interact with a variety of biochemical pathways .
properties
IUPAC Name |
3-(1,3,2-dioxaborinan-2-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BO4/c12-10(13)8-3-1-4-9(7-8)11-14-5-2-6-15-11/h1,3-4,7H,2,5-6H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBPHVROQWZGKMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCCCO1)C2=CC(=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60856782 | |
Record name | 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60856782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid | |
CAS RN |
1107596-00-8 | |
Record name | 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60856782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.